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Compound of Interest

Compound Name: 4-(4-Bromophenoxy)aniline

CAS No.: 31465-35-7

Cat. No.: B1269301

Get Quote

For researchers and drug development professionals, the proper disposal of chemical waste is

paramount for ensuring laboratory safety and environmental protection. This guide provides a

comprehensive, step-by-step plan for the safe disposal of 4-(4-Bromophenoxy)aniline and its

associated waste, aligning with established safety protocols for hazardous materials.

Immediate Safety and Hazard Information
Before handling 4-(4-Bromophenoxy)aniline for disposal, it is crucial to be fully aware of its

potential hazards. This compound is classified as harmful if swallowed and may cause skin and

eye irritation.[1][2] It is also suspected of causing genetic defects and cancer and is very toxic

to aquatic life with long-lasting effects.[3] Always consult the Safety Data Sheet (SDS) for the

most detailed safety information.

Data Presentation: Hazard and Disposal Summary
The following table summarizes key information for the safe handling and disposal of 4-(4-
Bromophenoxy)aniline.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1269301#bc-rfq
https://www.benchchem.com/product/b1269301/docs?utm_src=pdf-body#safe-disposal-of-4-4-bromophenoxy-aniline-a-procedural-guide
https://www.benchchem.com/product/b1269301/docs?utm_src=pdf-body#safe-disposal-of-4-4-bromophenoxy-aniline-a-procedural-guide
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b1269301/docs?utm_src=pdf-body#safe-disposal-of-4-4-bromophenoxy-aniline-a-procedural-guide
https://www.benchchem.com/product/b1269301/docs?utm_src=pdf-body#safe-disposal-of-4-4-bromophenoxy-aniline-a-procedural-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Information Source(s)

GHS Hazard Statements

H302: Harmful if

swallowedH317: May cause an

allergic skin reactionH318:

Causes serious eye

damageH341: Suspected of

causing genetic defectsH351:

Suspected of causing

cancerH410: Very toxic to

aquatic life with long lasting

effects

[2][3]

Personal Protective Equipment

(PPE)

Chemically resistant gloves

(e.g., nitrile), safety goggles or

face shield, and a laboratory

coat. Work should be

conducted in a well-ventilated

area or a chemical fume hood.

[1][3][4]

Incompatible Materials

Strong oxidizing agents, acids,

acid anhydrides, acid

chlorides, and chloroformates.

[4][5]

Recommended Disposal

Method

Dispose of contents/container

to an approved waste disposal

plant. Do not release into the

environment.

[3][4][6]

EPA Hazardous Waste

Classification

While not specifically listed, it

should be managed as a toxic

hazardous waste due to its

aniline and brominated

structure. Similar compounds

like aniline (U012) and 4-

Bromophenyl phenyl ether

(U030) are U-listed toxic

wastes.[7]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-261
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.epa.gov/sites/default/files/2016-01/documents/hw_listref_sep2012.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.law.cornell.edu/cfr/text/40/appendix-VII_to_part_261
https://www.law.cornell.edu/cfr/text/40/appendix-VII_to_part_261
https://www.nyu.edu/content/dam/nyu/environmentalHealthSafety/documents/listed_wastes.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.law.cornell.edu/cfr/text/40/appendix-VII_to_part_261
https://www.ecfr.gov/current/title-40/chapter-I/subchapter-I/part-268/appendix-Appendix%20III%20to%20Part%20268
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol details the methodology for the safe segregation, collection, and disposal of 4-(4-
Bromophenoxy)aniline waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including nitrile gloves, safety goggles, and a lab coat, when

handling the chemical.[3][4]

Conduct all waste handling procedures inside a certified chemical fume hood to avoid

inhalation of dust or vapors.[5][8]

Ensure an eyewash station and safety shower are readily accessible.[4]

2. Waste Segregation and Collection:

Solid Waste: Collect unused or expired 4-(4-Bromophenoxy)aniline, along with

contaminated consumables (e.g., weighing paper, gloves, spatulas), in a dedicated, leak-

proof, and clearly labeled hazardous waste container.

Liquid Waste: If the compound is in solution, collect it in a separate, compatible, and labeled

container for liquid hazardous waste.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) department.[7]

3. Waste Container Management:

Use only containers approved for hazardous chemical waste that are compatible with 4-(4-
Bromophenoxy)aniline.

The container must be clearly labeled with "Hazardous Waste," the full chemical name "4-(4-
Bromophenoxy)aniline," and the associated hazards (e.g., "Toxic").
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Keep the waste container securely sealed when not in use to prevent spills or the release of

vapors.[3][4]

Store the container in a designated, well-ventilated, and cool secondary containment area,

away from incompatible materials.[3]

4. Decontamination of Empty Containers:

To render an empty container non-hazardous, it must be triple-rinsed with a suitable solvent

(e.g., acetone or ethanol).

The solvent rinsate from all three rinses must be collected and disposed of as hazardous

liquid waste.

After triple-rinsing, the container can typically be disposed of as non-hazardous waste, but

confirm this with your institutional guidelines.

5. Final Disposal:

Once the waste container is full or has reached the accumulation time limit set by your

institution, arrange for pickup by your EHS department or a licensed hazardous waste

disposal contractor.[4][6]

Never dispose of 4-(4-Bromophenoxy)aniline down the drain or in the regular trash.[1][8]

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4-(4-
Bromophenoxy)aniline.
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Caption: Disposal workflow for 4-(4-Bromophenoxy)aniline.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 4-(4-Bromophenoxy)aniline, thereby minimizing risks to both personnel and the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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